Cas no 1880816-37-4 (Methyl 5-amino-2-methanesulfonamidobenzoate)

• Product Name: Methyl 5-amino-2-methanesulfonamidobenzoate
• CAS No: 1880816-37-4
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 5977484
• PubChem ID: 165826789
• Update Time: 2025-08-05

Methyl 5-amino-2-methanesulfonamidobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6509889
• methyl 5-amino-2-methanesulfonamidobenzoate
• 1880816-37-4
• Methyl 5-amino-2-methanesulfonamidobenzoate

• Inchi： 1S/C9H12N2O4S/c1-15-9(12)7-5-6(10)3-4-8(7)11-16(2,13)14/h3-5,11H,10H2,1-2H3
• InChI Key： XWCWVQYLGWFKTC-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1C(=O)OC)N)(=O)=O

Computed Properties

• Exact Mass: 244.05177804g/mol
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 107Ų

Additional information on Methyl 5-amino-2-methanesulfonamidobenzoate

Methyl 5-amino-2-methanesulfonamidobenzoate (CAS No. 1880816-37-4): A Comprehensive Overview

Methyl 5-amino-2-methanesulfonamidobenzoate, identified by its CAS number 1880816-37-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific domains. The detailed exploration of its chemical structure, synthesis methods, and emerging applications provides a comprehensive understanding of its significance in modern research.

The molecular structure of Methyl 5-amino-2-methanesulfonamidobenzoate consists of a benzoate moiety linked to an amino group and a methanesulfonamide substituent. This configuration imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in organic synthesis and drug development. The presence of both polar and non-polar functional groups enhances its solubility and binding affinity, which are critical factors in pharmaceutical applications.

In recent years, the compound has been extensively studied for its role in the development of novel therapeutic agents. Its structural features make it a versatile building block for designing molecules with specific biological activities. For instance, the methanesulfonamide group is known to enhance metabolic stability and bioavailability, which are crucial for drug efficacy. Researchers have leveraged these properties to develop potential candidates for treating various diseases, including inflammatory disorders and infectious conditions.

The synthesis of Methyl 5-amino-2-methanesulfonamidobenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These synthetic routes not only highlight the compound's synthetic utility but also showcase the advancements in synthetic chemistry that facilitate the production of complex molecules.

One of the most compelling aspects of Methyl 5-amino-2-methanesulfonamidobenzoate is its potential in medicinal chemistry. The compound's ability to interact with biological targets has been explored through computational modeling and experimental validations. Studies have demonstrated its binding affinity to enzymes and receptors involved in disease pathways, suggesting its therapeutic potential. Furthermore, modifications to its structure have been investigated to optimize pharmacokinetic properties, leading to the discovery of novel analogs with enhanced efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in derivatives of Methyl 5-amino-2-methanesulfonamidobenzoate due to their promising biological activities. Preclinical studies have highlighted its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory cascades. Additionally, its antimicrobial properties have been explored, with preliminary findings indicating activity against resistant bacterial strains. These findings underscore the compound's versatility and highlight its role as a lead compound in drug discovery efforts.

The environmental impact of synthesizing and utilizing Methyl 5-amino-2-methanesulfonamidobenzoate is also a critical consideration. Efforts have been made to develop sustainable synthetic routes that minimize waste generation and reduce energy consumption. Green chemistry principles have been integrated into the synthesis process, ensuring that the production of this compound aligns with environmental sustainability goals. Such initiatives not only enhance the ecological footprint but also contribute to cost-effective manufacturing processes.

Future research directions for Methyl 5-amino-2-methanesulfonamidobenzoate include exploring its role in targeted drug delivery systems. The compound's structural features make it an ideal candidate for developing prodrugs that release active pharmaceutical ingredients at specific sites within the body. This targeted approach could improve therapeutic outcomes while reducing systemic side effects. Additionally, investigating its interactions with other bioactive molecules may uncover new therapeutic applications that were previously unexplored.

In conclusion, Methyl 5-amino-2-methanesulfonamidobenzoate (CAS No. 1880816-37-4) represents a significant advancement in chemical and pharmaceutical research. Its unique structural properties, synthetic versatility, and therapeutic potential make it a valuable asset in drug development efforts. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in addressing various medical challenges.